2-(trifluoromethyl)-2,3-dihydro-11H-benzo[h]thieno[2,3-c]chromen-11-one

• IUPAC Name: 13-(trifluoromethyl)-17-oxa-14-thiatetracyclo[8.7.0.02,7.011,15]heptadeca-1(10),2,4,6,8,11(15)-hexaen-16-one
• InChI: InChI=1S/C16H9F3O2S/c17-16(18,19)12-7-11-10-6-5-8-3-1-2-4-9(8)13(10)21-15(20)14(11)22-12/h1-6,12H,7H2
• InChI Key: AYRAGWDXYIKBJF-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=C1C3=C(C4=CC=CC=C4C=C3)OC2=O)C(F)(F)F
• Molecular Formula: C16H9F3O2S
• Molecular Weight: 322.3 g/mol

Description

“2-(trifluoromethyl)-2,3-dihydro-11H-benzo[h]thieno[2,3-c]chromen-11-one” belongs to the class of heterocyclic compounds known as 2H/4H-chromenes. These compounds have versatile biological profiles, simple structures, and mild adverse effects.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves a one-pot synthesis, which results in high yields and avoids the use of solvents. The reaction involves the condensation of 2,4-dihydroxyacetophenone with trifluoroacetic anhydride in the presence of pyridine.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the 1H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can participate in oxidative trifluoromethylation reactions, which involve the reaction of nucleophilic substrates and nucleophilic trifluoromethylation reagents in the presence of oxidants.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various techniques. For instance, the 1H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

Future Directions

The future directions for research on this compound could include the development of efficient and versatile methods for introducing the CF3 group into various organic molecules. Additionally, the design and development of potent leads of 2H/4H-chromene analogs for their promising biological activities could be another area of focus.